ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate

• IUPAC Name: ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C26H20N4O4S/c1-3-33-25(32)17-10-8-16(9-11-17)21-13-12-18(34-21)14-20-22(27)30-26(28-23(20)31)35-24(29-30)19-7-5-4-6-15(19)2/h4-14,27H,3H2,1-2H3/b20-14-,27-22?
• InChI Key: CWXRFNWFPUNJDN-ZEOXQOHMSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=CC=C5C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C\3/C(=N)N4C(=NC3=O)SC(=N4)C5=CC=CC=C5C
• Molecular Formula: C26H20N4O4S
• Molecular Weight: 484.5 g/mol

Description

Ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate is a complex organic compound that belongs to the class of heterocyclic compounds

Preparation Methods

The synthesis of ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate typically involves multi-step organic reactions. The synthetic route may include the following steps:

Formation of the Thiadiazolo-Pyrimidine Core: This step involves the cyclization of appropriate precursors under specific conditions to form the thiadiazolo-pyrimidine ring.

Introduction of the Furan Ring: The furan ring is introduced through a coupling reaction with the thiadiazolo-pyrimidine core.

Esterification: The final step involves the esterification of the benzoic acid derivative to form the ethyl ester.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, using scalable reaction conditions and efficient purification techniques.

Chemical Reactions Analysis

Ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the functional groups, such as reducing the imine group to an amine.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly for targeting specific biological pathways.

Biological Studies: It can be used in studies to understand its interaction with various biological targets, such as enzymes or receptors.

Industrial Applications: The compound may have applications in the development of new materials or as a precursor for other complex molecules.

Mechanism of Action

The mechanism of action of ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Ethyl 4-[5-[(Z)-[5-imino-2-(2-methylphenyl)-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene]methyl]furan-2-yl]benzoate can be compared with other similar compounds, such as:

Thiadiazolo-Pyrimidine Derivatives: These compounds share the thiadiazolo-pyrimidine core and may have similar biological activities.

Furan-Containing Compounds: Compounds with a furan ring may exhibit similar chemical reactivity and applications.

Benzoate Esters: These compounds share the ester functional group and may have similar physical and chemical properties.

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which contribute to its distinct biological and chemical properties.